Cas no 174518-81-1 (Benzene, 1-bromo-5-iodo-2,4-dimethoxy-)
Benzene, 1-bromo-5-iodo-2,4-dimethoxy-, is a halogenated aromatic compound featuring both bromine and iodine substituents on a dimethoxybenzene scaffold. This structure makes it a versatile intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, where the bromo and iodo groups serve as distinct reactive sites for selective functionalization. The dimethoxy groups enhance solubility in polar organic solvents and can influence electronic properties for targeted reactivity. Its well-defined regiochemistry allows for precise modifications in pharmaceutical, agrochemical, and materials science applications. Careful handling is advised due to potential sensitivity to light and moisture.
174518-81-1 structure
Product Name:Benzene, 1-bromo-5-iodo-2,4-dimethoxy-
CAS No:174518-81-1
MF:C8H8BrIO2
MW:342.956394195557
CID:1367781
Update Time:2025-05-28
Benzene, 1-bromo-5-iodo-2,4-dimethoxy- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-bromo-5-iodo-2,4-dimethoxy-
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- Inchi： 1S/C8H8BrIO2/c1-11-7-4-8(12-2)6(10)3-5(7)9/h3-4H,1-2H3
- InChI Key： JFEONLHGPKUVAW-UHFFFAOYSA-N
- SMILES： C1(Br)=CC(I)=C(OC)C=C1OC
Computed Properties
- Exact Mass: 341.87474
Experimental Properties
- Density: 1.952±0.06 g/cm3(Predicted)
- Boiling Point: 332.4±42.0 °C(Predicted)
- PSA: 18.46
Benzene, 1-bromo-5-iodo-2,4-dimethoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013023853-250mg |
1-Bromo-2,4-dimethoxy-5-iodobenzene |
174518-81-1 | 97% | 250mg |
484.80 USD | 2021-06-24 | |
| Alichem | A013023853-500mg |
1-Bromo-2,4-dimethoxy-5-iodobenzene |
174518-81-1 | 97% | 500mg |
782.40 USD | 2021-06-24 | |
| Alichem | A013023853-1g |
1-Bromo-2,4-dimethoxy-5-iodobenzene |
174518-81-1 | 97% | 1g |
1,475.10 USD | 2021-06-24 |
Benzene, 1-bromo-5-iodo-2,4-dimethoxy- Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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